![molecular formula C16H19BrN2O2 B6021490 1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine](/img/structure/B6021490.png)
1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine, also known as BMFP, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. BMFP belongs to the class of piperazine derivatives and has been shown to possess a range of biochemical and physiological effects.
Mechanism of Action
1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A receptor subtype. Activation of this receptor has been linked to anxiolytic and antidepressant effects, which may explain this compound's potential therapeutic applications in these areas.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. In addition to its selective serotonin receptor agonist activity, this compound has been shown to have antioxidant properties and to modulate the activity of various enzymes involved in inflammation.
Advantages and Limitations for Lab Experiments
1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its selective serotonin receptor agonist activity makes it a valuable tool for studying the role of serotonin receptors in various physiological and pathological processes. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine. One area of interest is the potential use of this compound as an anti-inflammatory agent, particularly in the treatment of inflammatory bowel disease. Another area of research is the development of this compound derivatives with improved selectivity and potency for the 5-HT1A receptor subtype. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields of research.
Synthesis Methods
The synthesis of 1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine involves the reaction of 2-methoxybenzaldehyde with 1-(5-bromo-2-furyl)methanamine in the presence of acetic acid and sodium triacetoxyborohydride. The product is then treated with piperazine to obtain this compound. This method has been reported to yield this compound in high purity and good yield.
Scientific Research Applications
1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine has been studied for its potential therapeutic applications in various fields of research. In neuroscience, this compound has been shown to act as a selective serotonin receptor agonist, which may have implications for the treatment of depression and anxiety disorders. This compound has also been studied for its potential use as an anti-inflammatory agent, with promising results in animal models of inflammation.
properties
IUPAC Name |
1-[(5-bromofuran-2-yl)methyl]-4-(2-methoxyphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrN2O2/c1-20-15-5-3-2-4-14(15)19-10-8-18(9-11-19)12-13-6-7-16(17)21-13/h2-7H,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIZFLVPFYIYXHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.